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Compound of Interest

Compound Name: Bgp-15

Cat. No.: B1683970 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount. This document provides a comprehensive

guide to the proper disposal procedures for BGP-15, a PARP inhibitor and insulin sensitizer.

Adherence to these guidelines is crucial for ensuring laboratory safety and environmental

protection.

Caution: Safety data sheets for BGP-15 present conflicting hazard information. While some

sources classify it as non-hazardous[1], others label it as "Acute Toxicity - Oral 3" with the

GHS06 pictogram (skull and crossbones) and the signal word "Danger," indicating it is toxic if

swallowed[2]. Therefore, it is imperative to handle BGP-15 with a high degree of caution,

treating it as a toxic substance.

Quantitative Data Summary
The following table summarizes key quantitative data for BGP-15, facilitating easy reference for

experimental and safety protocols.
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Property Value Citations

Molecular Weight 351.3 g/mol [3]

Physical State Powder / Crystalline Solid [1][2]

Storage
-20°C, protected from light, in

a tightly sealed container.
[1][4][5]

Solubility

H₂O: 64 mg/mL[6]Ethanol: 65

mg/mL[6]DMSO: 65

mg/mL[6]PBS (pH 7.2): 5

mg/mL[4]

[4][6]

Experimental Protocols
Personal Protective Equipment (PPE)
When handling BGP-15, the following personal protective equipment is mandatory:

Gloves: Use appropriate chemical-resistant gloves.

Eye Protection: Wear safety goggles to prevent eye contact.[1]

Lab Coat: A lab coat or suitable protective clothing should be worn to prevent skin exposure.

[1]

Respiratory Protection: If there is a risk of inhalation, especially when handling the powder

outside of a contained environment, a suitable respirator should be used.[1]

Fume Hood: Whenever possible, handle BGP-15 in a laboratory fume hood to ensure

adequate ventilation.[1]

Accidental Spill Protocol
In the event of a BGP-15 spill, follow these steps:

Ensure Personal Safety: Immediately put on the required personal protective equipment.[1]

Ventilate the Area: Ensure the area is well-ventilated.[1]
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Contain the Spill: Prevent the spilled material from entering drains or waterways.[1]

Absorb the Spill: Use an inert absorbent material to clean up the spill.[1]

Collect and Dispose: Carefully collect the absorbed material and place it in a suitable,

labeled container for hazardous waste disposal.[1]

Step-by-Step Disposal Procedure for BGP-15
The disposal of BGP-15 must be conducted in accordance with local, regional, national, and

international regulations[2]. The following is a general procedural guide based on standard

laboratory safety practices for toxic chemicals.

Waste Collection:

Collect all BGP-15 waste, including unused product and contaminated materials (e.g.,

absorbent pads, gloves, weighing paper), in a designated, compatible, and clearly labeled

hazardous waste container.

The container must be kept tightly sealed when not in use.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "BGP-
15," and the associated hazard warning ("Toxic").

Storage of Waste:

Store the hazardous waste container in a designated, secure area, away from

incompatible materials.

Ensure the storage area is cool, dry, and well-ventilated.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.
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Do not dispose of BGP-15 down the drain or in regular trash.

Logical Workflow for BGP-15 Disposal

Preparation & Handling

Waste Collection

Interim Storage

Final Disposal

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Handle BGP-15 in a Fume Hood

Collect Waste in a
Designated Container

Label Container Clearly:
'Hazardous Waste - BGP-15 (Toxic)'

Keep Container Tightly Sealed

Store in a Secure,
Ventilated Area

Contact EHS or Licensed
Waste Disposal Contractor

Arrange for Professional Pickup

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1683970?utm_src=pdf-body
https://www.benchchem.com/product/b1683970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: BGP-15 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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